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Compound of Interest

Compound Name: dCeMM1

Cat. No.: B6126247

For researchers and drug development professionals utilizing the RBM39 molecular glue
degrader dCeMML1, ensuring its proper disposal is a critical component of laboratory safety and
regulatory compliance. While a specific Safety Data Sheet (SDS) with detailed disposal
instructions for dCeMML1 is not publicly available, this guide provides essential information
based on the compound's known characteristics and general best practices for chemical waste
management in a research setting.

Immediate Safety and Handling Considerations

Before disposal, it is crucial to handle dCeMM1 with appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-
ventilated area, preferably within a chemical fume hood. In case of a spill, absorb the material
with an inert substance and place it in a sealed container for disposal.

Summary of dCeMM1 Properties

Understanding the chemical and physical properties of dCeMML1 is fundamental to its safe
handling and disposal.
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Property Value Source
N'-(5-Bromo-2-
hydroxybenzylidene)-4-
Chemical Name Y Y Y ) ) [1]
methylbenzenesulfonohydrazid
e
Molecular Formula C14H13BrN203S [1][2]
Molecular Weight 369.23 g/mol [11[2]
CAS Number 118719-16-7 [AI[2103]1[41[5]
Appearance Powder [2]
- Soluble in DMSO and 0.1N
Solubility [1]
NaOH(aq)
Store at -20°C for up to 2
Storage years (powder), or in DMSO at  [2]

-80°C for up to 6 months.

Step-by-Step Disposal Protocol

The following is a general protocol for the disposal of dCeMM1, which should be adapted to

comply with the specific regulations of your institution and local authorities.

1. Waste ldentification and Segregation:

e Solid Waste: Collect unused or expired dCeMM1 powder, as well as any lab materials

heavily contaminated with the solid compound (e.g., weighing boats, contaminated filter

paper), in a dedicated, clearly labeled hazardous waste container. The label should include

the chemical name, "dCeMM1," and any relevant hazard symbols.

e Liquid Waste: Solutions containing dCeMML1 (e.g., dissolved in DMSO) should be collected

in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with

other incompatible waste streams.

o Sharps Waste: Any needles, syringes, or other sharps used to handle dCeMM1 solutions

should be disposed of in a designated sharps container.
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2. Container Management:

e Use only approved, chemically resistant containers for waste collection.
o Ensure containers are tightly sealed to prevent leaks or spills.

» Do not overfill waste containers.

3. Waste Storage:

o Store waste containers in a designated, secure, and well-ventilated secondary containment
area, away from incompatible materials.

4. Disposal Request and Pickup:

o Follow your institution's established procedures for hazardous waste disposal. This typically
involves submitting a waste pickup request to your Environmental Health and Safety (EHS)
department.

e Provide accurate information on the waste manifest, including the chemical composition and

quantity.

Visualizing the Disposal Workflow

The following diagram illustrates the general decision-making process for the proper disposal of
dCeMML1.
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dCeMM1 Disposal Workflow
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Caption: A flowchart outlining the key steps for the safe disposal of dCeMM1 waste.
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Mechanism of Action: dCeMM1 as a Molecular Glue
Degrader

dCeMML1 functions by redirecting the activity of the CRL4-DCAF15 E3 ubiquitin ligase to the
target protein RBM39.[1] This induced proximity leads to the ubiquitination and subsequent

proteasomal degradation of RBM39.

dCeMM1 Mechanism of Action
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Caption: The signaling pathway of dCeMM1-induced RBM39 degradation.

By adhering to these guidelines and consulting with your institution's safety professionals, you
can ensure the safe and responsible disposal of dCeMM1, fostering a secure laboratory
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environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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